Cas no 20462-00-4 (Ethyl 1,3-dithiane-2-carboxylate)

• Product Name: Ethyl 1,3-dithiane-2-carboxylate
• CAS No: 20462-00-4
• Molecular Formula: C₇H₁₂O₂S₂
• Molecular Weight: 192.2990
• MDL: MFCD00006657
• CID: 51556
• PubChem ID: 87568125

Ethyl 1,3-dithiane-2-carboxylate Properties

Names and Identifiers

• Ethyl 1,3-dithiane-2-carboxylate
• 1,3-Dithian-2-carbonsaeureethylester
• 1,3-Dithiane-2-carboxylic Acid Ethyl Ester
• 2-carboethoxy-1,3-dithiane
• 2-ethoxycarbonyl-1,3-dithiane
• Carboethoxy-1,3-dithiane
• Glyoxylic acid ethyl ester trimethylenemercaptal
• 1,3-Dithiane-2-carboxylic acid, ethyl ester
• ANEDZEVDORCLPM-UHFFFAOYSA-N
• [1,3]dithiane-2-carboxylic acid ethyl ester
• C7H12O2S2
• PubChem22055
• 2-carboethoxy 1,3-dithiane
• ethyl 1,3 dithiane carboxylate
• Jsp004184
• ANEDZEVDORCLPM-UHFFFAOYSA-
• Ethyl1,3-Dithi
• J-013340
• MFCD00006657
• EINECS 243-838-4
• SY047739
• 20462-00-4
• CS-0020890
• Ethyl 1,3-dithiane-2-carboxylate, technical, >=90% (GC)
• Ethyl 1 pound not3-dithiane-2-carboxylate
• 2-(ethoxycarbonyl)-1,3-dithiane
• A814584
• SCHEMBL113220
• DRA87T4JKT
• InChI=1/C7H12O2S2/c1-2-9-6(8)7-10-4-3-5-11-7/h7H,2-5H2,1H3
• 2-(Ethoxycarbonyl)-1,3-dithiane; Ethyl 1,3-dithiane-2-carboxylate
• 2-(2-phenyliminothiazolidin-3-yl)ethanol
• BS-43937
• UNII-DRA87T4JKT
• D89899
• NS00050996
• FT-0606728
• DTXSID50174427
• ethyl 1,3-dithian-2-carboxylate
• m-Dithiane-2-carboxylic acid, ethyl ester
• Ethyl1,3-Dithiane-2-carboxylate
• D1648
• AKOS015856659
• DTXCID2096918
• M-Dithiane-2-carboxylic acid, ethyl ester;1,3-Dithiane-2-carboxylic acid ethyl ester;Glyoxylic acid ethyl ester trimethylenemercaotal;Ethyl 1,3-dithiane-2-carboxylate

• MDL： MFCD00006657
• InChIKey： ANEDZEVDORCLPM-UHFFFAOYSA-N
• Inchi： 1S/C7H12O2S2/c1-2-9-6(8)7-10-4-3-5-11-7/h7H,2-5H2,1H3
• SMILES： S1C([H])(C(=O)OC([H])([H])C([H])([H])[H])SC([H])([H])C([H])([H])C1([H])[H]
• BRN： 1424352

Computed Properties

• Exact Mass: 192.02800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.028
• Heavy Atom Count: 11
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 76.9

Experimental Properties

• LogP: 1.74570
• PSA: 76.90000
• Refractive Index: n20/D 1.539(lit.)
  n20/D 1.541
• Water Partition Coefficient: Slightly miscible with water.
• Boiling Point: 75-77 °C/0.2 mmHg(lit.)
• Melting Point: 19-21°C
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.22 g/mL at 25 °C(lit.)

Ethyl 1,3-dithiane-2-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R10
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Prompt：warning
• Storage Condition：Argon filled storage
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3
• FLUKA BRAND F CODES：9-13

Ethyl 1,3-dithiane-2-carboxylate Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%